1-Methyl-N-(4-nitrophenyl)piperidin-4-amine

• IUPAC Name: 1-methyl-N-(4-nitrophenyl)piperidin-4-amine
• InChI: InChI=1S/C12H17N3O2/c1-14-8-6-11(7-9-14)13-10-2-4-12(5-3-10)15(16)17/h2-5,11,13H,6-9H2,1H3
• InChI Key: HYLCDKSKDUGEPS-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H17N3O2
• Molecular Weight: 235.28 g/mol

Description

1-Methyl-N-(4-nitrophenyl)piperidin-4-amine is a chemical compound with the molecular formula C12H17N3O2 and a molecular weight of 235.28. It is also known by its CAS number 93591-87-8.

Molecular Structure Analysis

The molecular structure of this compound consists of a piperidine ring substituted with a methyl group and a nitrophenyl group. The SMILES representation of the molecule is CN1CCC(CC1)NC2=CC=C(C=C2)N+[O-].

Synthesis routes and methods

Procedure details

A mixture of 4-amino-1-methylpiperidine (4.82 g, 32.3 mmol) and 4-fluoronitrobenzene (4.56 g, 32.3 mmol) is heated at 100° C. on an oil bath over a period of 7 hours. After cooling, the reaction mixture is mixed with 2N hydrochloric acid (20 ml) and water (20 ml) and shaken with ether. The acidic layer is neutralized with conc. ammoniac solution and shaken with methylene chloride. The methylene chloride layer is washed with water, dried over anhydrous magnesium sulfate and concentrated in vacuo. The residue is crystallized from ether-petroleum ether to give 4-(4-nitroanilino)-1-methylpiperidine (4.27 g) as crystals melting at 153° to 155° C. The yield is 56%.